4-Prop-2-enoyl-1-pyridin-3-ylpiperazin-2-one

• IUPAC Name: 4-prop-2-enoyl-1-pyridin-3-ylpiperazin-2-one
• InChI: InChI=1S/C12H13N3O2/c1-2-11(16)14-6-7-15(12(17)9-14)10-4-3-5-13-8-10/h2-5,8H,1,6-7,9H2
• InChI Key: UHOHYPMCKXLKNU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(C(=O)C1)C2=CN=CC=C2
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

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